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Compound of Interest

Compound Name: n-Ethyl-n-propylaniline

Cat. No.: B14631636

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of n-Ethyl-n-propylaniline (CAS No: 54813-78-4).[1][2] It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Hazard Identification and Classification

n-Ethyl-n-propylaniline is a hazardous chemical requiring careful handling to prevent adverse
health effects. The primary hazards associated with this compound are skin, eye, and
respiratory irritation.[3]

GHS Hazard Classification:[3]

» Skin Corrosion/Irritation: Category 2[3]

o Serious Eye Damage/Eye Irritation: Category 2[3]

o Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[3]
Hazard Statements:

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]
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o H335: May cause respiratory irritation.[3]
Signal Word: Warning[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of n-Ethyl-n-propylaniline is provided
in the table below.

Property Value

Molecular Formula C11H17N[2][3][5]

Molecular Weight 163.26 g/mol [3][5]

Appearance Amber Liquid[4]

Odor Odorless[4]

Boiling Point 224 - 226 °C/ 435.2 - 438.8 °F @ 760 mmHg[4]
Flash Point 103 °C/217.4 °F[4]

Specific Gravity 0.910[4]

Operational Plan: Safe Handling and Storage

Adherence to the following procedures is mandatory to minimize exposure and ensure a safe
working environment.

Engineering Controls

« Ventilation: Always handle n-Ethyl-n-propylaniline in a well-ventilated area. Use of a
chemical fume hood is required to control exposure to vapors.[6][7]

+ Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[6]

Personal Protective Equipment (PPE)

The following PPE is the minimum requirement for handling n-Ethyl-n-propylaniline.
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PPE Category Specification

Chemical safety goggles or a face shield
compliant with OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[4][6]

Eye and Face Protection

Chemical-resistant gloves (e.g., Butyl rubber,
_ . Viton™) and a lab coat or chemical-resistant
Skin Protection ) ) )
apron.[8] Wear appropriate protective clothing to

prevent skin exposure.[4][7]

If ventilation is inadequate or exposure limits are
) ) exceeded, use a NIOSH/MSHA or European
Respiratory Protection ] ]
Standard EN 149 approved respirator with an

organic vapor cartridge.[4][6]

Handling Procedures

» Avoid all personal contact, including inhalation of vapors.[9]

Do not eat, drink, or smoke in areas where the chemical is handled.[6][10]

Wash hands thoroughly with soap and water after handling.[9]

Keep containers tightly closed when not in use.[6]

Use non-sparking tools and take precautionary measures against static discharge.[6]

Storage

e Store in a cool, dry, and well-ventilated area.[6][7]
o Keep away from heat, sparks, open flames, and hot surfaces.[6][7]
» Store away from incompatible materials such as acids and strong oxidizing agents.[4][7]

e Protect from direct sunlight.[7]
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Emergency Procedures

Immediate and appropriate response to emergencies is critical.

First-Aid Measures
Exposure Route First-Aid Protocol

Move the victim to fresh air and keep at restin a
) position comfortable for breathing. If not
Inhalation _ _ o o
breathing, give artificial respiration. Seek

immediate medical attention.[4][6]

Immediately remove all contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact . .
water for at least 15 minutes. Seek medical

attention.[4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[4][6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ] ) ) )
unconscious person. Seek immediate medical

attention.[6][7]

Spill Response

In the event of a spill, follow this workflow:
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Spill Response Workflow

Disposal Plan

Proper disposal of n-Ethyl-n-propylaniline and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Collection

o Collect all waste, including contaminated absorbents and PPE, in suitable, closed, and
clearly labeled containers for disposal.[4][6]

Disposal Method

» Dispose of contents and containers to an approved waste disposal plant.[4][6]

» Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[6]

» Do not allow the chemical to enter the environment or sewer systems.[4][10]

The logical relationship for the disposal decision-making process is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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